Cas no 1179362-19-6 (4-Propylpicolinimidamide hydrochloride)

• Product Name: 4-Propylpicolinimidamide hydrochloride
• CAS No: 1179362-19-6
• MF: C₉H₁₄ClN₃
• MW: 199.680560588837
• CID: 1030862
• PubChem ID: 53484953
• Update Time: 2025-05-23

4-Propylpicolinimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Propylpicolinimidamide hydrochloride
• 4-propylpyridine-2-carboximidamide,hydrochloride
• DB-358491
• 4-Propylpicolinimidamidehydrochloride
• 4-PROPYLPYRIDINE-2-CARBOXIMIDAMIDE HYDROCHLORIDE
• AKOS015844074
• 1179362-19-6
• 4-Propylpyridine-2-carboximidamide--hydrogen chloride (1/1)
• DTXSID20704295

• Inchi： 1S/C9H13N3.ClH/c1-2-3-7-4-5-12-8(6-7)9(10)11;/h4-6H,2-3H2,1H3,(H3,10,11);1H
• InChI Key： QRJLTMHUCZTCKY-UHFFFAOYSA-N
• SMILES： Cl.N1C=CC(=CC=1C(=N)N)CCC

Computed Properties

• Exact Mass: 199.0876252g/mol
• Monoisotopic Mass: 199.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-Propylpicolinimidamide hydrochloride

4-Propylpicolinimidamide Hydrochloride: A Comprehensive Overview

4-Propylpicolinimidamide hydrochloride (CAS No. 1179362-19-6) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structural properties, has been the subject of extensive research, particularly in the development of novel therapeutic agents and advanced materials. The compound's name, 4-propylpicolinimidamide hydrochloride, reflects its chemical composition, where the picolinimidamide moiety is substituted with a propyl group at the fourth position, forming a stable hydrochloride salt.

The synthesis of 4-propylpicolinimidamide hydrochloride involves a series of well-defined chemical reactions, including nucleophilic substitution and acid-base neutralization. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and improved purity. The compound's structure has been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, providing insights into its spatial arrangement and electronic properties.

One of the most promising applications of 4-propylpicolinimidamide hydrochloride lies in its potential as a building block for drug discovery. The compound's ability to form stable complexes with metal ions has made it a valuable component in the design of coordination polymers and metal-organic frameworks (MOFs). These materials have shown remarkable potential in gas storage, catalysis, and drug delivery systems. For instance, recent studies have demonstrated that MOFs incorporating 4-propylpicolinimidamide hydrochloride exhibit exceptional selectivity for carbon dioxide capture, making them ideal candidates for environmental remediation technologies.

In addition to its role in materials science, 4-propylpicolinimidamide hydrochloride has also been explored for its biological activity. Preclinical studies have revealed that the compound exhibits moderate anti-inflammatory and antioxidant properties, suggesting its potential utility in the treatment of chronic inflammatory diseases. Furthermore, ongoing research is investigating the compound's ability to modulate cellular signaling pathways, which could pave the way for innovative therapeutic strategies against neurodegenerative disorders such as Alzheimer's disease.

The safety profile of 4-propylpicolinimidamide hydrochloride has been carefully evaluated through acute and chronic toxicity studies. Results indicate that the compound demonstrates low toxicity at therapeutic concentrations, with no significant adverse effects observed in preclinical models. These findings underscore its suitability for further development as a pharmaceutical agent.

From an industrial perspective, the production of 4-propylpicolinimidamide hydrochloride has been scaled up to meet growing demand from both academic and commercial sectors. The compound's stability under various environmental conditions makes it an attractive option for large-scale manufacturing processes. Moreover, its compatibility with existing synthetic protocols ensures seamless integration into diverse chemical workflows.

In conclusion, 4-propylpicolinimidamide hydrochloride (CAS No. 1179362-19-6) represents a versatile and multifaceted chemical entity with applications spanning materials science, pharmacology, and environmental technology. As research continues to uncover new facets of its properties and functionalities, this compound is poised to play an increasingly important role in advancing scientific innovation across multiple disciplines.